N-[4-(cyanomethyl)phenyl]-2-naphthalenesulfonamide

• IUPAC Name: N-[4-(cyanomethyl)phenyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C18H14N2O2S/c19-12-11-14-5-8-17(9-6-14)20-23(21,22)18-10-7-15-3-1-2-4-16(15)13-18/h1-10,13,20H,11H2
• InChI Key: JUOPBCRPVQZKJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NC3=CC=C(C=C3)CC#N
• Molecular Formula: C18H14N2O2S
• Molecular Weight: 322.4 g/mol

Description

N-[4-(cyanomethyl)phenyl]-2-naphthalenesulfonamide, commonly known as NCS-1, is a small molecule that has been extensively studied for its potential use in various scientific research applications. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities. NCS-1 has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of NCS-1 involves its binding to calcium-binding proteins, which modulate intracellular calcium signaling. NCS-1 has been shown to interact with S100B and inhibit its activity, leading to a reduction in calcium influx into cells. This interaction has been implicated in the regulation of synaptic plasticity and memory formation. NCS-1 has also been shown to modulate the activity of other calcium-binding proteins such as calmodulin, which is involved in a wide range of cellular processes.
Biochemical and Physiological Effects:
NCS-1 has been shown to exhibit a range of biochemical and physiological effects in cells. This compound has been implicated in the regulation of calcium signaling, synaptic plasticity, learning and memory, and cell proliferation. NCS-1 has also been shown to modulate the activity of ion channels and neurotransmitter receptors, indicating its potential as a broad-spectrum modulator of cellular signaling pathways.

Advantages and Limitations for Lab Experiments

NCS-1 has several advantages for use in lab experiments. It is a small molecule that is easy to synthesize and purify, and it has been extensively studied for its potential use in scientific research. However, there are also limitations to the use of NCS-1 in lab experiments. It has been shown to exhibit off-target effects, and its mechanism of action is not fully understood. Additionally, the effects of NCS-1 may vary depending on the cell type and experimental conditions used.

Future Directions

There are several future directions for the study of NCS-1. One area of research is the development of more specific and potent inhibitors of S100B, which could be used to investigate the role of this protein in cellular processes. Another area of research is the identification of other calcium-binding proteins that interact with NCS-1, which could provide insights into its broad-spectrum modulatory effects. Additionally, the effects of NCS-1 on other cellular processes such as apoptosis and autophagy could be investigated. Overall, the study of NCS-1 has the potential to provide valuable insights into the regulation of cellular signaling pathways and the development of new therapeutic strategies.

Synthesis Methods

The synthesis of NCS-1 involves the reaction of 2-naphthalenesulfonyl chloride with 4-aminobenzyl cyanide in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain a high yield of pure NCS-1. This synthesis method has been optimized over the years to improve the yield and purity of the final product.

Scientific Research Applications

NCS-1 has been widely used in scientific research due to its ability to modulate calcium signaling pathways in cells. This compound has been shown to bind to the calcium sensor protein, S100B, and inhibit its activity. This interaction has been implicated in a number of cellular processes such as synaptic plasticity, learning and memory, and cell proliferation. NCS-1 has also been shown to interact with other calcium-binding proteins such as calmodulin, indicating its potential as a broad-spectrum calcium modulator.